Cas no 2167656-25-7 ((3,3-dimethyloxolan-2-yl)methanesulfonamide)
(3,3-dimethyloxolan-2-yl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (3,3-dimethyloxolan-2-yl)methanesulfonamide
- 2-Furanmethanesulfonamide, tetrahydro-3,3-dimethyl-
- (3,3-Dimethyltetrahydrofuran-2-yl)methanesulfonamide
- 2167656-25-7
- EN300-1478861
-
- Inchi: 1S/C7H15NO3S/c1-7(2)3-4-11-6(7)5-12(8,9)10/h6H,3-5H2,1-2H3,(H2,8,9,10)
- InChI Key: YHNKKKHPXVWQNE-UHFFFAOYSA-N
- SMILES: O1CCC(C)(C)C1CS(N)(=O)=O
Computed Properties
- Exact Mass: 193.07726451g/mol
- Monoisotopic Mass: 193.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.178±0.06 g/cm3(Predicted)
- Boiling Point: 318.4±34.0 °C(Predicted)
- pka: 10.36±0.60(Predicted)
(3,3-dimethyloxolan-2-yl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478861-1.0g |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01FL5B-50mg |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 50mg |
$349.00 | 2025-02-11 | |
| Aaron | AR01FL5B-100mg |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 100mg |
$509.00 | 2025-02-11 | |
| Aaron | AR01FL5B-250mg |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 250mg |
$717.00 | 2025-02-11 | |
| Aaron | AR01FL5B-500mg |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 500mg |
$1113.00 | 2025-02-11 | |
| Aaron | AR01FL5B-1g |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 1g |
$1420.00 | 2025-02-11 | |
| Aaron | AR01FL5B-2.5g |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 2.5g |
$2759.00 | 2025-02-11 | |
| Aaron | AR01FL5B-5g |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 5g |
$4068.00 | 2023-12-14 | |
| Aaron | AR01FL5B-10g |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 10g |
$6020.00 | 2023-12-14 | |
| 1PlusChem | 1P01FKWZ-50mg |
(3,3-dimethyloxolan-2-yl)methanesulfonamide |
2167656-25-7 | 95% | 50mg |
$342.00 | 2023-12-19 |
(3,3-dimethyloxolan-2-yl)methanesulfonamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (3,3-dimethyloxolan-2-yl)methanesulfonamide
Introduction to (3,3-Dimethyloxolan-2-yl)methanesulfonamide (CAS No. 2167656-25-7)
(3,3-Dimethyloxolan-2-yl)methanesulfonamide, with the CAS number 2167656-25-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its oxolan ring, which is a six-membered ring containing an oxygen atom, and the methanesulfonamide functional group, which imparts specific chemical and biological properties.
The oxolan ring is a key structural feature of (3,3-dimethyloxolan-2-yl)methanesulfonamide. This ring system is known for its stability and the ability to form stable complexes with various metal ions, making it a valuable scaffold in the design of metalloprotein inhibitors and other bioactive molecules. The presence of the methanesulfonamide group further enhances the compound's solubility and bioavailability, which are crucial factors in drug development.
Recent studies have highlighted the potential of (3,3-dimethyloxolan-2-yl)methanesulfonamide in the treatment of various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 investigated the compound's ability to inhibit specific enzymes involved in neurodegenerative diseases. The results showed that (3,3-dimethyloxolan-2-yl)methanesulfonamide effectively inhibited the activity of these enzymes, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
In another study published in *Bioorganic & Medicinal Chemistry Letters* in 2020, researchers explored the antiviral properties of (3,3-dimethyloxolan-2-yl)methanesulfonamide. The compound was found to exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral drugs that could be used to combat emerging viral threats.
The synthesis of (3,3-dimethyloxolan-2-yl)methanesulfonamide involves several well-established chemical reactions. One common approach involves the reaction of 3,3-dimethyloxolan-2-one with methanesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then further modified to introduce additional functional groups as needed. This synthetic route is highly reproducible and can be scaled up for industrial production.
The physical properties of (3,3-dimethyloxolan-2-yl)methanesulfonamide have also been extensively studied. The compound is a white crystalline solid with a melting point of approximately 145°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under normal atmospheric conditions.
In terms of safety and handling, (3,3-dimethyloxolan-2-yl)methanesulfonamide should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound. While it is not classified as a hazardous material or controlled substance, proper storage and disposal procedures should be adhered to ensure environmental safety.
The future prospects for (3,3-dimethyloxolan-2-yl)methanesulfonamide are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation. As more data becomes available from clinical trials and preclinical studies, it is likely that (3,3-dimethyloxolan-2-yl)methanesulfonamide will play an increasingly important role in the pharmaceutical industry.
2167656-25-7 ((3,3-dimethyloxolan-2-yl)methanesulfonamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)